
Proper Disposal of Promethium-147: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622 Get Quote

Essential protocols for the safe handling and disposal of Promethium-147 are critical for

ensuring personnel safety and regulatory compliance within research and drug development

environments. This guide provides immediate, actionable information, outlining the necessary

operational and disposal plans for this specific low-energy beta-emitting radionuclide.

Promethium-147 (Pm-147) is a synthetic radioisotope valued in various industrial and

research applications. Due to its radioactive nature, all materials contaminated with Pm-147

must be managed as low-level radioactive waste (LLRW). Adherence to strict disposal

procedures is mandatory to mitigate risks of radiation exposure and environmental

contamination. The following step-by-step guidance is designed to provide clarity and ensure

the safe management of Pm-147 waste streams.

Quantitative Data for Promethium-147
For quick reference, the following table summarizes key quantitative data for Promethium-147,

pertinent to its safe handling and disposal.
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Property Value Notes

Half-Life 2.62 years

A relatively short half-life,

making decay-in-storage a

potential disposal option for

low-activity waste.

Radiation Type Beta (β) Particles Low-energy beta emissions.

Maximum Beta Energy 0.224 MeV
This low energy simplifies

shielding requirements.

Shielding 0.2 mm of plastic
Sufficient to absorb beta

emissions from Pm-147.[1]

Specific Activity ~935 Ci/g

High specific activity requires

careful handling to minimize

contamination.

Waste Classification
Low-Level Radioactive Waste

(LLRW)

Typically falls under Class A,

B, or C depending on

concentration.

Experimental Protocols: Step-by-Step Disposal
Procedures
The proper disposal of Promethium-147 waste involves a multi-step process that begins at the

point of generation and concludes with transfer to a licensed disposal facility. The following

protocols are essential for laboratory personnel.

Waste Segregation at the Source
Proper segregation is the foundation of safe and efficient radioactive waste management.

Isotope-Specific Waste Containers: All waste contaminated with Pm-147 must be collected in

designated containers separate from other radioactive and non-radioactive waste streams.

Waste Form Segregation: Within the Pm-147 waste stream, further segregation by physical

form is required:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://case.edu/ehs/sites/default/files/2024-06/Pm147.pdf
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry Solid Waste: Includes contaminated personal protective equipment (PPE) such as

gloves and lab coats, absorbent paper, and other solid materials. These should be placed

in a container lined with a durable, tear-resistant plastic bag.

Liquid Waste: Aqueous and organic liquid waste containing Pm-147 must be collected in

shatter-resistant, leak-proof containers. Secondary containment is mandatory to prevent

spills. The pH of aqueous waste should be maintained between 6 and 9.

Sharps Waste: Needles, syringes, Pasteur pipettes, and other items that can puncture a

waste bag must be placed in a rigid, puncture-proof container specifically designated for

radioactive sharps.

Waste Packaging and Labeling
Accurate packaging and labeling are critical for safety, regulatory compliance, and proper

handling by waste management personnel.

Container Selection: Use containers that are appropriate for the waste type and are in good

condition. Containers for liquid waste must have secure, leak-proof caps.

Labeling: Each waste container must be clearly labeled with:

The radiation symbol (trefoil).

The words "Caution, Radioactive Material."

The radionuclide: "Promethium-147" or "Pm-147."

The estimated activity and the date of measurement.

The waste form (e.g., dry solid, aqueous liquid).

The name of the principal investigator and the laboratory contact information.

On-Site Storage
Temporary on-site storage of Pm-147 waste must be in a secure, designated area.
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Designated Storage Area: Store waste in a location that is secure and has restricted access.

The storage area should be clearly marked with radiation warning signs.

Shielding: While Pm-147 is a low-energy beta emitter, shielding the waste container with

materials like plexiglass can further reduce low levels of bremsstrahlung (X-ray) radiation.

Inventory Management: Maintain a detailed inventory of all stored radioactive waste,

including the date of generation, activity level, and storage location.

Waste Minimization
Reducing the volume of radioactive waste is a key principle of radiation safety and cost-

effective disposal.

Planning: Carefully plan experiments to use the minimum amount of Pm-147 necessary.

Decontamination: Survey potentially contaminated items with a suitable radiation detector

(e.g., a Geiger-Müller counter with a pancake probe). If an item is not contaminated, it can

be disposed of as non-radioactive waste after defacing any radiation symbols.

Avoid Mixed Waste: Do not mix radioactive waste with hazardous chemical waste unless

unavoidable. Mixed waste is significantly more complex and expensive to dispose of.

Disposal and Transfer
The final step is the transfer of the waste to a licensed disposal facility.

Contact Environmental Health and Safety (EHS): Your institution's EHS or Radiation Safety

Office will coordinate the pickup and disposal of radioactive waste.

Manifesting: All shipments of radioactive waste must be accompanied by a manifest that

details the contents of the shipment, including the radionuclide, activity, and waste form. This

documentation is typically prepared by the EHS office.

Transportation: The transport of radioactive waste is regulated by the Department of

Transportation (DOT) and must be carried out by trained and authorized personnel.

Logical Workflow for Promethium-147 Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Promethium-147 waste in a laboratory setting.
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Click to download full resolution via product page

Promethium-147 Waste Disposal Workflow

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of Promethium-147, fostering a secure laboratory

environment and protecting the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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